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Compound of Interest |

Compound Name: 3-Chlorobiphenyl!
CAS No.: 11104-28-2
Cat. No.: B165803
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Chlorobiphenyl (PCB-2) is a monochlorinated biphenyl, one of 209 individual
polychlorinated biphenyl (PCB) congeners.[1] PCBs are a class of synthetic organic
compounds that were widely used in various industrial applications due to their chemical
stability, including as dielectric and coolant fluids in electrical equipment.[1] Although their
production has been banned in many countries due to their environmental persistence and
adverse health effects, understanding the physicochemical properties of individual congeners
like 3-Chlorobiphenyl is crucial for environmental fate modeling, toxicological studies, and the
development of remediation strategies. This guide provides a detailed overview of the core
physicochemical properties of 3-Chlorobiphenyl, the experimental protocols for their
determination, and a visualization of a typical experimental workflow.

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of 3-Chlorobiphenyl.
These values are essential for predicting its behavior in various environmental and biological
systems.
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Property Value Source(s)
Molecular Formula C12HoCI [2][3]
Molecular Weight 188.65 g/mol [3114]
CAS Number 2051-61-8 [2]
Appearance (.)ily liquid or solid, colorless to 1]

light yellow
Melting Point 16-18 °C [1][2][3]
Boiling Point 284.5-285°C [21[31[5]

Water Solubility

0.00363 mg/mL (3.63 mg/L) at
25°C

[1]3]

Vapor Pressure

0.01 mmHg at 25°C

[3]

Log Octanol-Water Partition

Coefficient (Log Kow)

4.54 - 4,58

[2](3]

Density 1.1 +0.1 g/cm3 [3]
Flash Point 129.5+8.6 °C [3]
Refractive Index 1.583 [3]

Experimental Protocols

The determination of the physicochemical properties of compounds like 3-Chlorobiphenyl

requires precise and standardized experimental methods. Below are detailed methodologies

for key experiments.

Determination of Water Solubility (Flask Method)

The flask method is a standard procedure for determining the water solubility of substances

and is suitable for compounds with solubilities above 102 g/L.[6][7]

Principle: An excess amount of the test substance is equilibrated with water at a constant

temperature. The concentration of the substance in the aqueous phase is then determined by a
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suitable analytical method.
Methodology:

o Preliminary Test: A preliminary test is conducted to approximate the solubility and determine
the appropriate amount of the test substance and the time required to reach equilibrium.[7][8]

o Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge, and an
appropriate analytical instrument (e.g., Gas Chromatograph with an Electron Capture
Detector - GC-ECD).

e Procedure:

o An excess amount of 3-Chlorobiphenyl is added to a flask containing a known volume of
purified water.

o The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for a
sufficient period to allow equilibrium to be reached (typically 24-72 hours).[8]

o After agitation, the mixture is allowed to stand to permit phase separation.[8]

o The aqueous phase is then separated from the excess undissolved substance by
centrifugation or filtration.[6][8]

e Analysis: The concentration of 3-Chlorobiphenyl in the clear aqueous supernatant is
guantified using a suitable analytical technique. Gas chromatography is often preferred due
to its specificity for individual PCB congeners.[2][9]

o Data Reporting: The water solubility is reported as the average of at least three replicate
determinations.

Determination of Vapor Pressure (Knudsen Effusion
Method)

The Knudsen effusion method is suitable for measuring the low vapor pressures of substances
like PCBs.[10][11][12]
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Principle: The substance is placed in a sealed container (Knudsen cell) with a small orifice. In a
high vacuum, the substance effuses through the orifice at a rate proportional to its vapor
pressure. The mass loss over time is measured.

Methodology:

o Apparatus: A Knudsen effusion cell, a high-vacuum system, a microbalance, and a
temperature-controlled chamber.

e Procedure:
o A known mass of 3-Chlorobiphenyl is placed into the Knudsen cell.
o The cell is placed in a vacuum chamber and heated to a constant, controlled temperature.

o The mass of the cell is measured at regular time intervals. The rate of mass loss due to
effusion is determined.

o Calculation: The vapor pressure (P) is calculated using the Knudsen equation: P = (Am/At) *
(1/A) * V(2tRT/M) where Am/At is the rate of mass loss, A is the area of the orifice, R is the
ideal gas constant, T is the absolute temperature, and M is the molar mass of the substance.

o Temperature Dependence: The experiment is repeated at several temperatures to determine
the vapor pressure as a function of temperature. This allows for the calculation of
thermodynamic parameters like the enthalpy of vaporization using the Clausius-Clapeyron
equation.[11][12]

Determination of Octanol-Water Partition Coefficient
(Kow) (Shake-Flask Method)

The shake-flask method is a widely used technique for determining the octanol-water partition
coefficient.[4][13]

Principle: The compound is dissolved in either water or n-octanol, and then the other solvent is
added. The two-phase system is shaken to facilitate partitioning of the compound between the
two immiscible liquids. After equilibrium is reached, the concentration of the compound in each
phase is measured.[4]
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Methodology:

e Solvent Preparation: n-octanol and water are mutually saturated by stirring them together for
24 hours, followed by a separation period.

e Procedure:

o A solution of 3-Chlorobiphenyl is prepared in either water-saturated n-octanol or n-
octanol-saturated water.

o A known volume of this solution is placed in a separatory funnel with a known volume of
the other solvent.

o The funnel is shaken vigorously for a set period to ensure equilibrium is reached, and then
left to stand for the phases to separate.

o Phase Separation and Analysis: The two phases are carefully separated. The concentration
of 3-Chlorobiphenyl in each phase is determined using an appropriate analytical method,
such as GC-ECD or UV-visible spectrophotometry.[13]

o Calculation: The octanol-water partition coefficient (Kow) is calculated as the ratio of the
concentration of the substance in the n-octanol phase to its concentration in the aqueous
phase.[13] The result is typically reported as its logarithm (Log Kow).

Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of a
physicochemical property, such as water solubility or the octanol-water partition coefficient.
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Caption: Generalized workflow for determining physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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